Isoleukotoxin diol

• CAS: 7293-40-5
• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• InChI: InChI=1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-/t16-,17-/m0/s1
• InChIKey: CQSLTKIXAJTQGA-BTDPBSJTSA-N

12,13-DiHOME Overview & Procurement

Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid or 12,13-DiHOME, is the diol metabolite of the cytochrome P450-derived linoleic acid epoxide isoleukotoxin (12,13-EpOME) . It is formed primarily via hydrolysis by soluble epoxide hydrolase (sEH) [1]. As a member of the linoleic acid diol class, it functions as an endogenous lipid mediator with context-dependent roles in cytotoxicity, metabolic regulation, and immune modulation [2]. The compound is commercially available as a research-grade standard, with typical specifications including ≥98% purity and solubility in DMF, DMSO, and ethanol [3].

L Lipid mediator standard for linoleate-diol pathway studies

C Compatible with cytotoxicity, metabolic, and immune-endpoint assays

S Supplied as stable powder; soluble in DMF, DMSO, and ethanol

• [1] Moran JH, et al. Cytotoxicity of linoleic acid diols to renal proximal tubular cells. Toxicol Appl Pharmacol. 1997 Sep;146(1):53-9. doi: 10.1006/taap.1997.8197. View Source
• [2] Hildreth K, et al. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. J Nutr Biochem. 2020 Dec;86:108484. doi: 10.1016/j.jnutbio.2020.108484. View Source
• [3] GlpBio. (±)12(13)-DiHOME Product Page. https://www.glpbio.com/12-13-dihome.html View Source

12,13-DiHOME Substitution Limitations

The linoleic acid diol class exhibits pronounced regioisomer-specific biological activities, precluding generic substitution. While both 12,13-DiHOME (isoleukotoxin diol) and 9,10-DiHOME (leukotoxin diol) share structural similarity as vicinal diols derived from linoleic acid epoxides, they display distinct functional profiles [1]. In adipocyte biology, 12,13-DiHOME demonstrates a more robust inverse association with BMI and is a more potent activator of brown adipose tissue (BAT) thermogenesis [2]. In immune contexts, 12,13-DiHOME uniquely acts as a PPARγ agonist that reduces immune tolerance in dendritic cells, a property not equivalently observed with 9,10-DiHOME [3]. Furthermore, the parent epoxides (isoleukotoxin and leukotoxin) are not viable substitutes as their toxicity profile is entirely dependent on cellular epoxide hydrolase expression, whereas the diols exert direct, sEH-independent cytotoxicity [4]. These regioisomer-specific and metabolism-dependent distinctions mandate careful compound selection based on the experimental endpoint.

Regioisomer

12,13-DiHOME 9,10-DiHOME may not replicate PPARγ-mediated immune modulation or BAT activation potency, as reported regioisomer-specific profiles differ. Regioisomer identity may shift pathway response.

Precursor

12,13-DiHOME Isoleukotoxin (12,13-EpOME) requires cellular sEH expression for toxicity; diol toxicity is sEH-independent and may not transfer directly. Metabolic activation context may alter endpoint interpretation.

• [1] Hildreth K, et al. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. J Nutr Biochem. 2020 Dec;86:108484. doi: 10.1016/j.jnutbio.2020.108484. View Source
• [2] Lynes MD, et al. ScreenDMT reveals linoleic acid diols replicably associate with BMI and stimulate adipocyte calcium fluxes. bioRxiv. 2023 Jul 14:2023.07.12.548737. doi: 10.1101/2023.07.12.548737. View Source
• [3] Levan SR, et al. Elevated faecal 12,13-diHOME concentration in neonates at high risk for asthma is produced by gut bacteria and impedes immune tolerance. Nat Microbiol. 2019 Nov;4(11):1851-1861. doi: 10.1038/s41564-019-0498-2. View Source
• [4] Moran JH, et al. Cytotoxicity of linoleic acid diols to renal proximal tubular cells. Toxicol Appl Pharmacol. 1997 Sep;146(1):53-9. doi: 10.1006/taap.1997.8197. View Source

12,13-DiHOME Comparative Evidence

Direct Cytotoxicity vs. Parent Epoxide

Isoleukotoxin diol demonstrates direct, sEH-independent cytotoxicity, unlike its parent epoxide isoleukotoxin, which requires cellular epoxide hydrolase for toxicity. In a rabbit renal proximal tubule (RPT) suspension model, an equimolar mixture of the methyl esters of leukotoxin and isoleukotoxin (1 mM) produced no significant cell death, whereas the corresponding diol mixture caused 42% cell death within 6 hours [1].

Diol vs Epoxide Cytotoxicity

Head-to-head

42% cell death vs no significant cell death at 1 mM, 6 h (RPT model)

Supports sEH-independent cytotoxicity endpoint review

Rabbit RPT suspension; LDH release assay

Evidence Dimension	Cytotoxicity (LDH release assay)
Target Compound Data	42% cell death at 1 mM after 6 hours
Comparator Or Baseline	Isoleukotoxin/Leukotoxin mixture: no significant cell death up to 1 mM
Quantified Difference	Approximately 42% increase in cytotoxicity vs. epoxide baseline
Conditions	Rabbit renal proximal tubule (RPT) suspension, 1 mM concentration, 6-hour exposure

Why This Matters

This data is critical for researchers studying toxin-mediated renal injury or for procurement decisions where direct cytotoxic effects—independent of metabolic activation—are the primary endpoint.

• [1] Moran JH, et al. Cytotoxicity of linoleic acid diols to renal proximal tubular cells. Toxicol Appl Pharmacol. 1997 Sep;146(1):53-9. doi: 10.1006/taap.1997.8197. View Source

sEH-Independent Toxicity

Isoleukotoxin diol is toxic to both sEH-expressing and control Sf21 cells, whereas isoleukotoxin is only toxic to cells containing sEH. This demonstrates that the diol's toxicity is independent of enzymatic conversion, unlike the epoxide .

sEH Independence

Head-to-head

Toxic to both sEH-expressing and lacZ-control Sf21 cells

Reported direct bioactivity independent of enzymatic conversion

Sf21 insect cell model; qualitative difference

Evidence Dimension	Cell viability in Sf21 insect cells
Target Compound Data	Toxic to both sEH-expressing and lacZ-control Sf21 cells
Comparator Or Baseline	Isoleukotoxin: toxic only to sEH-expressing Sf21 cells
Quantified Difference	Qualitative difference: diol toxicity is sEH-independent
Conditions	Sf21 cells expressing recombinant human sEH vs. lacZ control

Why This Matters

This evidence is essential for experimental models where metabolic activation may be variable; procurement of the diol ensures direct, predictable bioactivity.

MCF-7 Proliferation vs. 9,10-DiHOME

Both isoleukotoxin diol (i-LTX-diol) and leukotoxin diol (LTX-diol) stimulate MCF-7 human breast cancer cell proliferation with equivalent potency. A synthetic mixture of the two isomers was separated by HPLC, and each isomer stimulated MCF-7 cell proliferation at p < 0.001 [1].

MCF-7 Proliferation

Head-to-head

Equivalent proliferation stimulation vs 9,10-DiHOME (p < 0.001)

Supports cell-model endpoint review for endocrine disruption studies

MCF-7 human breast cancer cell line in vitro

Evidence Dimension	MCF-7 cell proliferation
Target Compound Data	Significant stimulation (p < 0.001)
Comparator Or Baseline	Leukotoxin diol (LTX-diol): significant stimulation (p < 0.001)
Quantified Difference	Equivalent activity (no significant difference between isomers)
Conditions	MCF-7 human breast cancer cell line in vitro

Why This Matters

For endocrine disruption or oncology studies, either isomer may be suitable; however, isoleukotoxin diol is the specific metabolite of isoleukotoxin and may be preferred for metabolic pathway studies.

• [1] Markaverich BM, et al. Leukotoxin Diols from Ground Corncob Bedding Disrupt Estrous Cyclicity in Rats and Stimulate MCF-7 Breast Cancer Cell Proliferation. Environ Health Perspect. 2005 Dec;113(12):1698-704. doi: 10.1289/ehp.8231. View Source

PPARγ Agonism and Immune Tolerance

12,13-DiHOME (isoleukotoxin diol) acts as a PPARγ agonist in human dendritic cells, altering expression of PPARγ-regulated genes and reducing immune tolerance [1]. This activity is not prominently reported for 9,10-DiHOME, suggesting regioisomer-specific immunomodulatory effects.

PPARγ Agonism

Reported

Alters PPARγ-regulated gene expression; reduces Treg cells

Supports immune tolerance pathway-response context

Human dendritic cells; 9,10-DiHOME not equivalently reported

Evidence Dimension	PPARγ activation
Target Compound Data	Alters PPARγ-regulated gene expression; reduces Treg cells
Comparator Or Baseline	9,10-DiHOME: no equivalent reported PPARγ activity
Quantified Difference	Qualitative difference: 12,13-DiHOME uniquely reported as PPARγ agonist
Conditions	Human dendritic cells in vitro

Why This Matters

This evidence is critical for studies investigating the gut-immune axis, asthma pathogenesis, or metabolic inflammation, where 12,13-DiHOME serves as a specific tool compound.

• [1] Levan SR, et al. Elevated faecal 12,13-diHOME concentration in neonates at high risk for asthma is produced by gut bacteria and impedes immune tolerance. Nat Microbiol. 2019 Nov;4(11):1851-1861. doi: 10.1038/s41564-019-0498-2. View Source

Brown Adipose Tissue Activation

12,13-DiHOME is inversely associated with BMI and directly activates brown adipose tissue (BAT), increasing fatty acid uptake and improving systemic metabolism [1]. While 9,10-DiHOME also shows inverse BMI association, 12,13-DiHOME has been more extensively characterized as a BAT activator and lipokine [2].

BAT Activation

Reported

Inversely associated with BMI; increases BAT fatty acid uptake

Supports metabolic model-response context for thermogenesis studies

Human cohort and mouse BAT assay evidence

Evidence Dimension	BAT activation and BMI association
Target Compound Data	Inversely associated with BMI; increases BAT activity
Comparator Or Baseline	9,10-DiHOME: also inversely associated with BMI but less characterized for BAT
Quantified Difference	Both inversely associate with BMI; 12,13-DiHOME is the prototypical BAT-activating lipokine
Conditions	Human cohort studies and mouse BAT assays

Why This Matters

For metabolic research, particularly studies on thermogenesis and obesity, 12,13-DiHOME is the most validated tool compound among the linoleic acid diols.

• [1] Lynes MD, et al. ScreenDMT reveals linoleic acid diols replicably associate with BMI and stimulate adipocyte calcium fluxes. bioRxiv. 2023 Jul 14:2023.07.12.548737. doi: 10.1101/2023.07.12.548737. View Source
• [2] Hildreth K, et al. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. J Nutr Biochem. 2020 Dec;86:108484. doi: 10.1016/j.jnutbio.2020.108484. View Source

Stability vs. Epoxide Precursor

Isoleukotoxin diol exhibits improved stability compared to its epoxide precursor isoleukotoxin, which is prone to hydrolysis and rearrangement. The diol is supplied as a stable powder for storage at -20°C and is soluble in DMF, DMSO, and ethanol [1]. This enhanced stability facilitates handling in long-term studies and formulation development.

Stability Profile

Data to verify

Stable powder at -20°C; soluble in DMF, DMSO, ethanol (20 mg/mL)

May support formulation and long-term study planning

Supplier-reported; class-level diol stability inference

Evidence Dimension	Chemical stability and solubility
Target Compound Data	Stable powder at -20°C; soluble in DMF (20 mg/mL), DMSO (20 mg/mL), Ethanol (20 mg/mL)
Comparator Or Baseline	Isoleukotoxin (epoxide): less stable, prone to hydrolysis
Quantified Difference	Qualitative: diol more stable than epoxide
Conditions	Standard storage and solubility conditions

Why This Matters

For procurement decisions, the diol's stability profile reduces the risk of degradation during shipping and storage, ensuring reliable experimental outcomes.

• [1] GlpBio. (±)12(13)-DiHOME Product Page. https://www.glpbio.com/12-13-dihome.html View Source

12,13-DiHOME Research Applications

sEH-Independent Cytotoxicity Studies

Isoleukotoxin diol is the preferred compound for investigating linoleic acid metabolite toxicity in systems where epoxide hydrolase expression is absent or variable, as it exerts direct, sEH-independent cytotoxic effects [1]. This is critical for in vitro models using cell lines that lack sEH or for in vivo studies where metabolic activation may be inconsistent.

BAT Activation and Obesity Studies

12,13-DiHOME is the most extensively validated lipokine for BAT activation studies. Its inverse association with BMI and ability to stimulate fatty acid uptake in brown adipocytes make it a key tool for metabolic syndrome and obesity research [2]. Procurement of high-purity 12,13-DiHOME is essential for reproducible in vivo thermogenesis assays.

PPARγ-Mediated Immune Tolerance

The unique PPARγ agonist activity of 12,13-DiHOME in human dendritic cells positions it as a critical tool for investigating the gut-immune axis and early-life asthma pathogenesis [3]. Studies on neonatal microbiome-driven immune tolerance should utilize 12,13-DiHOME rather than other linoleic acid diols.

Endocrine Disruption in MCF-7 Cells

Both 12,13-DiHOME and 9,10-DiHOME stimulate MCF-7 cell proliferation with equivalent potency, making either suitable for endocrine disruption screens [4]. However, 12,13-DiHOME is the specific metabolite of isoleukotoxin and should be selected when studying the metabolic pathway from isoleukotoxin to its diol.

Application

Selection Property

Validation Focus

sEH-independent cytotoxicity studies

Direct diol bioactivity context

Cytotoxicity endpoint review without metabolic activation

BAT activation and metabolic research

Lipokine BAT-activation assay context

Model-response interpretation for thermogenesis

PPARγ-mediated immune tolerance studies

Regioisomer-specific PPARγ activity review

Gut-immune axis pathway-response interpretation

MCF-7 cell-model endocrine studies

Cell-model endpoint review context

Proliferation endpoint interpretation for endocrine disruption

• [1] Moran JH, et al. Cytotoxicity of linoleic acid diols to renal proximal tubular cells. Toxicol Appl Pharmacol. 1997 Sep;146(1):53-9. doi: 10.1006/taap.1997.8197. View Source
• [2] Lynes MD, et al. ScreenDMT reveals linoleic acid diols replicably associate with BMI and stimulate adipocyte calcium fluxes. bioRxiv. 2023 Jul 14:2023.07.12.548737. doi: 10.1101/2023.07.12.548737. View Source
• [3] Levan SR, et al. Elevated faecal 12,13-diHOME concentration in neonates at high risk for asthma is produced by gut bacteria and impedes immune tolerance. Nat Microbiol. 2019 Nov;4(11):1851-1861. doi: 10.1038/s41564-019-0498-2. View Source
• [4] Markaverich BM, et al. Leukotoxin Diols from Ground Corncob Bedding Disrupt Estrous Cyclicity in Rats and Stimulate MCF-7 Breast Cancer Cell Proliferation. Environ Health Perspect. 2005 Dec;113(12):1698-704. doi: 10.1289/ehp.8231. View Source